Methyl 4-methoxyphenethylcarbamate
Cat. No. B7764231
M. Wt: 209.24 g/mol
InChI Key: YDOJEOGCVATVJI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06245780B1
Procedure details
To a solution of 4-methoxy-phenethylamine (5.81 mL, 39.7 mmol) in anhydrous THF (200 mL) was added Et3N (6.6 mL, 48 mmol). The solution was cooled to 0° C. and methyl chloroformate (15.38 mL, 199 mmol) was added slowly via syringe. The reaction was stirred at 0° C. for 2 hours and then allowed to warm to room temperature and stirred overnight. To the reaction mixture was added H2O (50 mL) and the resulting solution was extracted into Et2O (1×100 mL) and then into EtOAc (2×75 mL). The combined organic fractions were washed with brine (200 mL) and 1 M HCl (200 mL), dried over Na2SO4, filtered and concentrated under vacuum, affording 7.98 g (96%) of the title compound as a pale yellow solid.
Name
Yield
96%
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:11]=[CH:10][C:6]([CH2:7][CH2:8][NH2:9])=[CH:5][CH:4]=1.CCN(CC)CC.Cl[C:20]([O:22][CH3:23])=[O:21].O>C1COCC1>[CH3:23][O:22][C:20]([NH:9][CH2:8][CH2:7][C:6]1[CH:10]=[CH:11][C:3]([O:2][CH3:1])=[CH:4][CH:5]=1)=[O:21]
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Inputs
Step One
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Name
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|
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Quantity
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5.81 mL
|
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Type
|
reactant
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|
Smiles
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COC1=CC=C(CCN)C=C1
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Name
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|
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Quantity
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6.6 mL
|
|
Type
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reactant
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Smiles
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CCN(CC)CC
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|
Name
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|
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Quantity
|
200 mL
|
|
Type
|
solvent
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|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
15.38 mL
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|
Type
|
reactant
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Smiles
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ClC(=O)OC
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Step Three
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Name
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|
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Quantity
|
50 mL
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Type
|
reactant
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|
Smiles
|
O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred at 0° C. for 2 hours
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to warm to room temperature
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STIRRING
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Type
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STIRRING
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|
Details
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stirred overnight
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|
Duration
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8 (± 8) h
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EXTRACTION
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Type
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EXTRACTION
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Details
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the resulting solution was extracted into Et2O (1×100 mL)
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WASH
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Type
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WASH
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Details
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The combined organic fractions were washed with brine (200 mL) and 1 M HCl (200 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated under vacuum
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)NCCC1=CC=C(C=C1)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.98 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 96.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
